Cas no 78628-28-1 (2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate)

• Product Name: 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate
• CAS No: 78628-28-1
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• MDL: MFCD00866898
• CID: 60017
• PubChem ID: 5105
• Update Time: 2025-05-22

2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate
• 3-[3-(1-Piperidylmethyl)phenoxy]propylcarbamoylmethyl acetate
• [2-oxo-2-[3-[3-(piperidin-1-ylmethyl)phenoxy]propylamino]ethyl] acetate
• ROXATIDINE ACETATE
• 2-(Acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)acetamide
• Aceroxatidine
• Pifatidine
• Roxatidina
• Roxatidina [Spanish]
• Roxatidinum
• Roxatidinum [Latin]
• BRN 5829308
• HY-B0305
• SR-01000763240-3
• Roxatidine acetate (BAN)
• SCHEMBL1393
• AC-8537
• AB00698491_09
• ZUP3LSD0DO
• Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-
• D08495
• ({3-[3-(piperidin-1-ylmethyl)phenoxy]propyl}carbamoyl)methyl acetate
• FT-0630861
• DTXSID2048325
• 78628-28-1 (roxatidine acetate)
• CS-0013784
• 78628-28-1
• Aceroxatidine; Pifatidine
• A917547
• ACETAMIDE, 2-(ACETYLOXY)-N-(3-(3-(1-PIPERIDINYLMETHYL)PHENOXY)PROPYL-
• SMTZFNFIKUPEJC-UHFFFAOYSA-N
• ROXATIDINE ACETATE [WHO-DD]
• A839385
• HMS2090N03
• CHEMBL46102
• DB08806
• 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy)propylamino)ethyl acetate
• Roxatidine acetate [INN:BAN]
• CHEBI:94758
• UNII-ZUP3LSD0DO
• L013395
• AKOS005066299
• AB00698491_08
• NS00099003
• 2-hydroxy-N-[3-[3-(1-piperidylmethyl)phenoxy]propyl]acetamide hydrochloride
• NCGC00167499-01
• AB00698491-07
• 2-Oxo-2-({3-[3-(piperidin-1-ylmethyl)phenoxy]propyl}amino)ethyl acetate
• Q20077596
• Roxane
• BDBM50404032
• Acetamide, 2-(acetyloxy)-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
• roxatidine-acetate
• ROXATIDINE ACETATE [VANDF]
• ROXATIDINEACETATE
• ROXATIDINE ACETATE [MI]
• SR-01000763240
• BRD-K81855038-003-14-7
• BRD-K81855038-003-12-1
• BRD-K81855038-003-13-9
• DB-056321

• MDL： MFCD00866898
• Inchi： 1S/C19H28N2O4/c1-16(22)25-15-19(23)20-9-6-12-24-18-8-5-7-17(13-18)14-21-10-3-2-4-11-21/h5,7-8,13H,2-4,6,9-12,14-15H2,1H3,(H,20,23)
• InChI Key： SMTZFNFIKUPEJC-UHFFFAOYSA-N
• SMILES： O(CCCNC(COC(C)=O)=O)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 348.20500
• Monoisotopic Mass: 348.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 67.9A^2

Experimental Properties

• Color/Form: White or off white powder
• Density: 1.13
• Melting Point: 59-60°
• Boiling Point: 537.3°C at 760 mmHg
• Flash Point: 278.7 °C
• Refractive Index: 1.532
• PSA: 67.87000
• LogP: 2.44950

2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Security Information

• WGK Germany：3
• Safety Instruction： S26; S36; S37/39
• RTECS：HA1595000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Toxicity：LD50 orally in male mice: 1000 mg/kg (Shibata)
• Storage Condition：Sealed in dry,2-8°C(BD150559)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate

2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl Acetate: A Comprehensive Overview

2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate, commonly referenced by its CAS number CAS No. 78628-28-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a phenoxy group, and an acetate moiety. The combination of these functional groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, reducing costs and improving purity. Researchers have also explored the use of catalytic systems to enhance reaction yields, further underscoring the compound's importance in modern chemical synthesis.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 2-Oxo... exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer therapeutic agent. Additionally, the compound has demonstrated anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The structural versatility of CAS No. 78628-28-1 allows for further functionalization, enabling the creation of derivative compounds with enhanced bioavailability or selectivity. This has led to a surge in interest from pharmaceutical companies seeking novel drug candidates. Furthermore, the compound's stability under various physiological conditions makes it an attractive option for drug delivery systems.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 2-Oxo.... Preliminary findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further research is required to fully understand its ecological implications and ensure safe handling practices.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, electronic distribution, and interaction with biological targets. These computational approaches have complemented experimental findings, accelerating the discovery process and enhancing our ability to predict the compound's behavior in different scenarios.

In conclusion, 2-Oxo..., with its unique structure and diverse applications, continues to be a focal point in chemical and pharmaceutical research. As new findings emerge and technological advancements pave the way for innovative applications, this compound holds immense promise for contributing to advancements in medicine and beyond.